N-{[(2-thienylmethyl)amino]carbonothioyl}-2-thiophenecarboxamide

• IUPAC Name: N-(thiophen-2-ylmethylcarbamothioyl)thiophene-2-carboxamide
• InChI: InChI=1S/C11H10N2OS3/c14-10(9-4-2-6-17-9)13-11(15)12-7-8-3-1-5-16-8/h1-6H,7H2,(H2,12,13,14,15)
• InChI Key: DMIRSQIPOHWOKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=S)NC(=O)C2=CC=CS2
• Molecular Formula: C11H10N2OS3
• DSSTOX Substance ID: DTXSID201174775
• Molecular Weight: 282.4 g/mol
• CAS RN: 326914-18-5

Description

N-{[(2-thienylmethyl)amino]carbonothioyl}-2-thiophenecarboxamide, commonly known as TAK-659, is a small molecule inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a crucial enzyme in the B-cell receptor signaling pathway, and its inhibition has been shown to be effective in treating B-cell malignancies. TAK-659 has emerged as a promising drug candidate for the treatment of various B-cell malignancies due to its high potency and selectivity.

Mechanism of Action

TAK-659 exerts its anti-tumor effects by inhibiting BTK, a key enzyme in the B-cell receptor signaling pathway. BTK plays a critical role in B-cell development and activation, and its inhibition leads to the suppression of B-cell proliferation and survival. TAK-659 has also been found to inhibit other downstream signaling pathways, such as AKT and ERK, which are involved in cell survival and growth.
Biochemical and Physiological Effects
TAK-659 has been shown to induce apoptosis in B-cells and inhibit their proliferation, leading to the suppression of tumor growth. TAK-659 has also been found to modulate the immune microenvironment by reducing the number of regulatory T-cells and enhancing the activity of effector T-cells. Additionally, TAK-659 has been shown to have a favorable safety profile, with no significant toxicity observed in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the major advantages of TAK-659 is its high potency and selectivity for BTK, which allows for effective inhibition of the B-cell receptor signaling pathway. TAK-659 has also been found to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. However, one limitation of TAK-659 is its limited solubility in water, which can complicate its formulation for clinical use.

Future Directions

Several future directions for the development of TAK-659 as an anti-cancer agent are currently being explored. One area of focus is the identification of biomarkers that can predict response to TAK-659. Another area of interest is the combination of TAK-659 with other anti-cancer agents to enhance its efficacy. Additionally, the development of TAK-659 for the treatment of autoimmune diseases, such as rheumatoid arthritis, is also being investigated. Overall, TAK-659 has emerged as a promising drug candidate for the treatment of B-cell malignancies, and further research is needed to fully explore its potential.

Synthesis Methods

The synthesis of TAK-659 involves a multi-step process that includes the reaction of 2-thiophenecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-thienylmethylamine to yield the desired product, TAK-659. The synthesis of TAK-659 has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

TAK-659 has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia, mantle cell lymphoma, and diffuse large B-cell lymphoma. In these studies, TAK-659 has demonstrated potent anti-tumor activity and has been shown to induce apoptosis in B-cells. TAK-659 has also been found to synergize with other anti-cancer agents, such as venetoclax, to enhance its anti-tumor activity.